Cas no 89446-46-8 (Quinoline, 6-bromo-2-chloro-4,8-dimethyl-)

Quinoline, 6-bromo-2-chloro-4,8-dimethyl- structure
89446-46-8 structure
Product Name:Quinoline, 6-bromo-2-chloro-4,8-dimethyl-
CAS No:89446-46-8
MF:C11H9BrClN
MW:270.552860975266
CID:600256
PubChem ID:14570304
Update Time:2025-04-19

Quinoline, 6-bromo-2-chloro-4,8-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Quinoline, 6-bromo-2-chloro-4,8-dimethyl-
    • 6-bromo-2-chloro-4,8-dimethylquinoline
    • SCHEMBL1129623
    • 6-bromo-2-chloro-4,8-dimethyl-quinoline
    • MFCD21647769
    • TUIZVCPHHDYUBB-UHFFFAOYSA-N
    • DTXSID00561767
    • 89446-46-8
    • Inchi: 1S/C11H9BrClN/c1-6-4-10(13)14-11-7(2)3-8(12)5-9(6)11/h3-5H,1-2H3
    • InChI Key: TUIZVCPHHDYUBB-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C)C2C(C=1)=C(C)C=C(N=2)Cl

Computed Properties

  • Exact Mass: 268.96069g/mol
  • Monoisotopic Mass: 268.96069g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 12.9Ų

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